2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol

• Molecular Formula: C6H13NO2S
• Molecular Weight: 163.24 g/mol
• IUPAC Name: 2-[3-(aminomethyl)thietan-3-yl]oxyethanol
• InChI: InChI=1S/C6H13NO2S/c7-3-6(4-10-5-6)9-2-1-8/h8H,1-5,7H2
• InChI Key: PZMLQTRBUCLNKK-UHFFFAOYSA-N
• Canonical SMILES: C1C(CS1)(CN)OCCO

Description

2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol (CAS 1698157-65-1) is a chemical compound with the molecular formula C7H15NO2S and a molecular weight of 177.26 g/mol . Its structure features both an aminomethyl group and an ethanoloxy group attached to a thietane ring, making it a valuable and versatile intermediate for organic synthesis and drug discovery programs . The presence of these functional groups on a saturated heterocyclic scaffold provides researchers with multiple handles for chemical modification, enabling the development of novel molecules, particularly in the field of pharmaceutical intermediates . This product is intended for research and further manufacturing applications only and is strictly not for diagnostic or therapeutic use. For specific storage and handling conditions, please consult the Safety Data Sheet.

Preparation Methods

Synthesis of the Thietane Core

2.1.1 Intramolecular Cyclization of γ-Mercaptoalkanols

• Starting from γ-mercaptoalkanols, direct cyclization to form the thietane ring is achieved using reagents such as triphenylphosphine diethyl etherate (Ph3P(OEt)2).
• This method efficiently forms the 3-substituted thietane ring by intramolecular nucleophilic displacement of a leaving group by the thiol group.
• Example: Cyclization of 3-mercaptopropan-1-ol derivatives yields thietane-3-ol intermediates.

2.1.2 Stepwise Nucleophilic Displacements

• Double nucleophilic substitutions on 1,3-dihaloalkanes with thiourea or sulfide salts generate thietane rings.
• Thiourea reacts with chloromethylated precursors to form isothiouronium salts, which upon base treatment yield thietane derivatives.
• This method allows introduction of functional groups at the 3-position, critical for subsequent modifications.

2.1.3 Nucleophilic Ring-Opening of Epoxides

• Halomethyloxirane derivatives react with hydrogen sulfide (H2S) in the presence of bases like Ba(OH)2.
• The hydrogensulfide anion attacks the less hindered epoxide carbon, forming mercaptoalkanolates that cyclize intramolecularly to thietane-3-ols.
• This approach is valuable for introducing hydroxyl groups at the 3-position of thietane.

Introduction of the Aminomethyl Group at the 3-Position

• The aminomethyl substituent on the thietane ring is commonly introduced via reduction or substitution of a corresponding azide or halomethyl precursor.
• For example, thietan-3-yl azide can be reduced in methanol with magnesia powder to yield thietan-3-yl amine with high yield (87%).
• Alternatively, nucleophilic substitution of chloromethyl thietane derivatives with ammonia or amines introduces the aminomethyl group.

Ether Formation Linking Thietane to Ethan-1-ol

• The ether linkage between the thietane ring and ethan-1-ol is typically formed by nucleophilic substitution of a halogenated ethan-1-ol derivative with a thietane-based nucleophile or vice versa.
• For example, 3-(aminomethyl)thietan-3-ol can be reacted with 2-chloroethanol or 2-bromoethanol under basic conditions to form the 2-{[3-(aminomethyl)thietan-3-yl]oxy}ethan-1-ol.
• Use of bases such as N,N-diisopropylethylamine (DIPEA) or potassium hydroxide facilitates the ether bond formation in solvents like tetrahydrofuran (THF) or ethanol.

Representative Synthetic Route Summary

Step	Reaction Type	Starting Material / Reagent	Conditions / Notes	Product / Intermediate
1	Intramolecular cyclization	γ-Mercaptoalkanol	Ph3P(OEt)2, mild heating	Thietane-3-ol derivative
2	Azide substitution and reduction	Thietan-3-yl azide	Methanol, magnesia powder, 0 °C, 4 h	Thietan-3-yl amine
3	Ether bond formation	3-(Aminomethyl)thietan-3-ol + 2-haloethanol	Base (KOH or DIPEA), THF or ethanol, reflux	2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol

Experimental Highlights and Yields

• Reduction of thietan-3-yl azide in methanol gave thietan-3-yl amine with 87% yield and >98% conversion by GC analysis.
• Etherification reactions under basic conditions typically proceed with moderate to good yields (50–80%), depending on solvent and temperature optimization.
• Cyclization steps to form thietane rings via intramolecular nucleophilic displacement are high yielding and robust, often exceeding 75% yield.

Analytical and Purification Techniques

• Purification of intermediates and final products is commonly performed by flash chromatography using solvent mixtures such as ethyl ether/pentane or diethyl ether/pentane.
• Characterization involves NMR spectroscopy, mass spectrometry, and liquid chromatography-mass spectrometry (LC-MS) for purity and structural confirmation.
• Quantitative NMR with internal standards (e.g., 1,3,5-trimethoxybenzene) is used for yield determination post-reaction.

Chemical Reactions Analysis

Types of Reactions

2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form sulfoxides or sulfones, depending on the oxidizing agent and conditions used.

Reduction: Reduction reactions can convert the thietane ring to a thiol or other reduced forms.

Substitution: The aminomethyl group can participate in nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, m-chloroperbenzoic acid (m-CPBA), and potassium permanganate.

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) can be used.

Substitution: Nucleophiles such as alkyl halides or acyl chlorides can react with the aminomethyl group under basic or acidic conditions.

Major Products Formed

Oxidation: Sulfoxides and sulfones.

Reduction: Thiols and other reduced derivatives.

Substitution: Various substituted thietane derivatives.

Scientific Research Applications

2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol has several applications in scientific research:

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in organic synthesis.

Biology: The compound can be used in the study of enzyme mechanisms and as a probe for biological systems.

Industry: It may be used in the production of specialty chemicals and materials.

Mechanism of Action

The mechanism of action of 2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol involves its interaction with specific molecular targets, such as enzymes or receptors. The aminomethyl group can form hydrogen bonds or electrostatic interactions with active sites, while the thietane ring may provide steric effects that influence binding affinity and specificity. The compound’s effects are mediated through these interactions, leading to changes in biological activity or chemical reactivity.

Comparison with Similar Compounds

Thietane Ring vs. Azetidine or Thiophene Moieties

• The thietane ring in the target compound confers higher ring strain compared to the four-membered azetidine ring in 2-((Azetidin-3-ylmethyl)thio)ethan-1-ol . This strain may enhance reactivity in nucleophilic or ring-opening reactions.

Amino-Alcohol Functionality

• The aminomethyl-hydroxyethyl motif in the target compound resembles DEAE, a tertiary amino alcohol used in surfactants and corrosion inhibitors . However, DEAE lacks cyclic constraints, resulting in higher conformational flexibility.
• YTK-2205 shares a hydroxyethyl backbone but incorporates bulky aromatic substituents, enhancing its specificity for autophagy-related protein p62 .

Discrepancies and Limitations

• Molecular Formula Ambiguity : and list conflicting molecular formulas (C₉H₁₂N₂O vs. C₅H₁₀N₂O). The formula C₆H₁₂N₂O₂S is inferred from structural analysis but requires experimental validation.
• Biological Data Gaps: No direct studies on the target compound’s bioactivity are cited; comparisons rely on structural analogs like YTK-2205 .

Biological Activity

2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol, with the CAS number 1934972-41-4, is a compound of interest due to its potential biological activities. This article explores its biological activity, including its chemical properties, mechanisms of action, and relevant research findings.

Molecular Structure:

• Molecular Formula: C$_6$H$_{13}$NO$_2$S
• Molecular Weight: 163.24 g/mol

Physical Properties:

• Density: Not available
• Boiling Point: Not available
• Melting Point: Not available

The compound features a thietan ring, which is significant for its biological interactions, particularly in the context of drug design and synthesis.

The biological activity of 2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol is largely attributed to its interaction with various biological targets. The presence of the aminomethyl group suggests potential interactions with amino acids and proteins, which can influence cellular pathways.

Anticancer Activity

Recent studies have indicated that compounds similar to 2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol exhibit promising anticancer properties. For instance, research on topoisomerase I inhibitors has shown that modifications in the chemical structure can enhance cytotoxicity against cancer cell lines. The GI$_{50}$ values (the concentration required to inhibit cell growth by 50%) are critical for evaluating such compounds.

Table 1: Cytotoxicity of Related Compounds

Compound Name	GI$_{50}$ (µM)	Mechanism of Action
Camptothecin	0.1	Topoisomerase I inhibition
Indenoisoquinoline	0.5	DNA cleavage
2-{[3-(Aminomethyl)...	TBD	Potential topoisomerase activity

Case Studies

• Study on Similar Compounds:
  A study focused on indenoisoquinoline derivatives demonstrated that structural modifications could lead to enhanced topoisomerase I inhibitory activity. This suggests that similar modifications in 2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol may yield comparable results in terms of anticancer efficacy .
• In Vitro Testing:
  In vitro assays have been conducted using various cancer cell lines to evaluate the cytotoxic effects of thietan derivatives. These studies typically measure cell viability and apoptosis rates, providing insights into the potential therapeutic applications of such compounds.

Pharmacological Studies

Pharmacological evaluations have shown that compounds with similar structures can modulate various signaling pathways involved in cell proliferation and apoptosis. The thietan moiety may play a crucial role in enhancing bioavailability and target specificity.

Q & A

Q. What are the optimal synthetic routes for 2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol, considering its multifunctional groups?

Methodological Answer: Synthesis of this compound likely involves coupling a thietane derivative with ethanolamine precursors. A plausible route includes:

• Step 1: React 3-(aminomethyl)thietane-3-ol with ethylene oxide under basic conditions to form the ether linkage. Catalysts like NaOH or KOH may enhance nucleophilic substitution .
• Step 2: Purify intermediates via column chromatography or recrystallization to minimize side products (e.g., over-oxidized or dimerized species).
• Critical Parameters: Control reaction temperature (<50°C) to prevent thietane ring-opening. Monitor pH to stabilize the aminomethyl group .

Q. How can researchers characterize the purity and structural integrity of this compound?

Methodological Answer: Use a combination of analytical techniques:

• NMR Spectroscopy: Confirm the presence of the thietane ring (δ 3.5–4.5 ppm for CH₂-S-CH₂) and ethanol moiety (δ 1.2–1.8 ppm for -CH₂-OH) .
• Mass Spectrometry (HRMS): Verify molecular ion peaks (e.g., [M+H]⁺) and fragmentation patterns to rule out impurities .
• HPLC-PDA: Assess purity (>95%) using reverse-phase C18 columns with acetonitrile/water gradients .

Q. What factors influence the stability of 2-{[3-(Aminomethyl)thietan-3-yl]oxy}ethan-1-ol during storage?

Methodological Answer: Stability is sensitive to:

• pH: Store in neutral buffers (pH 6–8) to prevent hydrolysis of the ether or thietane ring. Acidic/basic conditions accelerate degradation .
• Temperature: Maintain at 4°C in anhydrous environments to avoid thermal decomposition or oxidation .
• Light Exposure: Use amber vials to prevent UV-induced radical reactions, especially with the sulfur-containing thietane .

Advanced Research Questions

Q. How can researchers design experiments to study the compound’s reactivity in nucleophilic environments?

Methodological Answer:

• Kinetic Studies: Perform competition experiments with nucleophiles (e.g., thiols, amines) in polar aprotic solvents (e.g., DMF). Monitor reaction rates via UV-Vis or LC-MS to identify preferred attack sites (e.g., thietane sulfur vs. ether oxygen) .
• Computational Modeling: Use DFT calculations (e.g., Gaussian) to predict electron density distribution and reactive hotspots .
• Control Variables: Vary temperature (25–60°C) and solvent polarity to map activation energy barriers .

Q. What computational methods can predict interactions between this compound and biological targets (e.g., enzymes)?

Methodological Answer:

• Molecular Docking: Use AutoDock Vina or Schrödinger Suite to simulate binding with proteins (e.g., oxidoreductases) targeting the aminomethyl or hydroxyl groups .
• MD Simulations: Run 100-ns trajectories in GROMACS to assess stability of ligand-receptor complexes, focusing on hydrogen bonding with the thietane ring .
• ADMET Prediction: Employ SwissADME to evaluate bioavailability and potential toxicity risks (e.g., hepatic metabolism via CYP450) .

Q. How can contradictions in biochemical activity data (e.g., variable IC₅₀ values) be resolved?

Methodological Answer:

• Meta-Analysis: Compare datasets across studies while normalizing variables (e.g., cell line viability assays vs. in vitro enzyme inhibition) .
• Dose-Response Curves: Re-evaluate under standardized conditions (pH 7.4, 37°C) to isolate compound-specific effects from assay artifacts .
• Proteomic Profiling: Use SILAC labeling to identify off-target interactions that may explain discrepancies .

Q. What environmental impact studies are relevant for this compound?

Methodological Answer:

• Fate Analysis: Track degradation products in simulated ecosystems (e.g., OECD 308 guidelines) using LC-QTOF-MS to identify persistent metabolites .
• Toxicity Assays: Conduct Daphnia magna acute toxicity tests (EC₅₀) and algal growth inhibition studies to assess ecotoxicological risks .
• Bioaccumulation Modeling: Apply EPI Suite to estimate log Kow and BCF values, prioritizing metabolites with high hydrophobicity .

Q. How can researchers optimize catalytic systems for asymmetric synthesis of this compound?

Methodological Answer:

• Chiral Catalysts: Screen Ru-BINAP or Jacobsen’s Mn-salen complexes to induce enantioselectivity in key steps (e.g., thietane ring formation) .
• DoE Approach: Use response surface methodology (RSM) to optimize catalyst loading (0.5–5 mol%), solvent (toluene vs. THF), and reaction time .
• Characterization: Confirm enantiomeric excess (ee) via chiral HPLC (e.g., Chiralpak IA column) or polarimetry .